76-06-2

Trichloronitromethane

In Stock

• CAS RN:
• 76-06-2

• Formula:
• CCl3NO2

• InChI:
• InChI=1S/CCl3NO2/c2-1(3,4)5(6)7

• InChIKey:
• LFHISGNCFUNFFM-UHFFFAOYSA-N

• Chloropicrin is a C-nitro compound that is nitromethane in which all three hydrogens are replaced by chlorines. It is a severe irritant, and can cause immediate, severe inflammation of the eyes, nose and throat, and significant injuries to the upper and lower respiratory tract. Formerly stockpiled as a chemical warfare agent, it has been widely used in the US as a soil fumigant, particularly for strawberry crops. It is not approved for use within the European Union. It has a role as a fumigant insecticide, a nematicide and an antifungal agrochemical. It is a C-nitro compound, a one-carbon compound and an organochlorine compound.
  Chloropicrin appears as a slightly oily colorless to yellow liquid with a strong irritating odor. Noncombustible. Denser than water. Vapors are poisonous by inhalation and irritate eyes, nose, and throat.
  Chloropicrin, also known as CCL3NO2, bel...

2,3-dichloro-6-methoxybenzoic acid

In Stock

• CAS RN:
• 55776-06-2

• Formula:
• C8H6Cl2O3

• 2,3-dichloro-6-methoxybenzoic acid is a useful research compound. Its molecular formula is C8H6Cl2O3 and its molecular weight is 221. The purity is usually 95%.

(Z)-Hex-3-en-1-yltriphenylphosphonium iodide

In Stock

• CAS RN:
• 21676-06-2

• Formula:
• C24H26IP

• InChI:
• InChI=1S/C24H26P.HI/c1-2-3-4-14-21-25(22-15-8-5-9-16-22,23-17-10-6-11-18-23)24-19-12-7-13-20-24;/h3-13,15-20H,2,14,21H2,1H3;1H/q+1;/p-1/b4-3-;

• InChIKey:
• FNJOBAFIDONZET-LNKPDPKZSA-M

• (Z)-Hex-3-en-1-yltriphenylphosphonium iodide is a useful research compound. Its molecular formula is C24H26IP and its molecular weight is 472.3 g/mol. The purity is usually 95%.

1-(4-Amino-3-iodophenyl)ethanone

In Stock

• CAS RN:
• 97776-06-2

• Formula:
• C8H8INO

• InChI:
• InChI=1S/C8H8INO/c1-5(11)6-2-3-8(10)7(9)4-6/h2-4H,10H2,1H3

• InChIKey:
• KFDASWGPRZACTA-UHFFFAOYSA-N

• 1-(4-Amino-3-iodophenyl)ethanone is a useful research compound. Its molecular formula is C8H8INO and its molecular weight is 261.06 g/mol. The purity is usually 95%.

1,11-Undecanedithiol

In Stock

• CAS RN:
• 63476-06-2

• Formula:
• C11H24S2

• InChI:
• InChI=1S/C11H24S2/c12-10-8-6-4-2-1-3-5-7-9-11-13/h12-13H,1-11H2

• InChIKey:
• ODMTYGIDMVZUER-UHFFFAOYSA-N

• 1,11-Undecanedithiol is a useful research compound. Its molecular formula is C11H24S2 and its molecular weight is 220.4 g/mol. The purity is usually 95%.

Ethyl 7-cyclopentyl-7-oxoheptanoate

In Stock

• CAS RN:
• 898776-06-2

• Formula:
• C14H24O3

• InChI:
• InChI=1S/C14H24O3/c1-2-17-14(16)11-5-3-4-10-13(15)12-8-6-7-9-12/h12H,2-11H2,1H3

• InChIKey:
• TXTQFLHBELAXFG-UHFFFAOYSA-N

• Ethyl 7-cyclopentyl-7-oxoheptanoate is a useful research compound. Its molecular formula is C14H24O3 and its molecular weight is 240.34 g/mol. The purity is usually 95%.

1-(3-(4-bromophenyl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)-2-((1-(3-methylbenzyl)-1H-indol-3-yl)thio)ethanone

In Stock

• CAS RN:
• 681276-06-2

• Formula:
• C34H30BrN3OS

• InChI:
• InChI=1S/C34H30BrN3OS/c1-23-10-12-27(13-11-23)32-19-30(26-14-16-28(35)17-15-26)36-38(32)34(39)22-40-33-21-37(31-9-4-3-8-29(31)33)20-25-7-5-6-24(2)18-25/h3-18,21,32H,19-20,22H2,1-2H3

• InChIKey:
• BCGGUALTHWEXIB-UHFFFAOYSA-N

• 1-(3-(4-bromophenyl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)-2-((1-(3-methylbenzyl)-1H-indol-3-yl)thio)ethanone is a useful research compound. Its molecular formula is C34H30BrN3OS and its molecular weight is 608.6. The purity is usually 95%.

N1-((3-(mesitylsulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-methyloxalamide

In Stock

• CAS RN:
• 872976-06-2

• Formula:
• C17H25N3O5S

• InChI:
• InChI=1S/C17H25N3O5S/c1-11-8-12(2)15(13(3)9-11)26(23,24)20-6-5-7-25-14(20)10-19-17(22)16(21)18-4/h8-9,14H,5-7,10H2,1-4H3,(H,18,21)(H,19,22)

• InChIKey:
• YDWVKHFFQMFYMM-UHFFFAOYSA-N

• N1-((3-(mesitylsulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-methyloxalamide is a useful research compound. Its molecular formula is C17H25N3O5S and its molecular weight is 383.46. The purity is usually 95%.

2-Chloro-1,1,1,3-tetrafluorobut-2-ene

In Stock

• CAS RN:
• 885276-06-2

• Formula:
• C4H3ClF4

• InChI:
• InChI=1S/C4H3ClF4/c1-2(6)3(5)4(7,8)9/h1H3/b3-2-

• InChIKey:
• RDZGKBDJFRDSAK-IHWYPQMZSA-N

• 2-Chloro-1,1,1,3-tetrafluorobut-2-ene is a useful research compound. Its molecular formula is C4H3ClF4 and its molecular weight is 162.51 g/mol. The purity is usually 95%.

4-Methylumbelliferyl 3-O-(alpha-L-fucopyranosyl)-beta-D-galactopyranoside

In Stock

• CAS RN:
• 296776-06-2

• Formula:
• C22H28O12

• InChI:
• InChI=1S/C22H28O12/c1-8-5-14(24)32-12-6-10(3-4-11(8)12)31-22-19(29)20(16(26)13(7-23)33-22)34-21-18(28)17(27)15(25)9(2)30-21/h3-6,9,13,15-23,25-29H,7H2,1-2H3/t9-,13+,15+,16-,17+,18-,19+,20-,21-,22+/m0/s1

• InChIKey:
• DGLDBLBGGJMALL-BGFAOLMGSA-N

• 4-Methylumbelliferyl 3-O-(alpha-L-fucopyranosyl)-beta-D-galactopyranoside, also known as 4-Methylumbelliferyl 3-O-(alpha-L-fucopyranosyl)-beta-D-galactopyranoside, is a useful research compound. Its molecular formula is C22H28O12 and its molecular weight is 484.4 g/mol. The purity is usually 95%.

1,2-difluoro-4-methyl-5-(trifluoromethyl)benzene

In Stock

• CAS RN:
• 1263376-06-2

• Formula:
• C8H5F5

• 1,2-difluoro-4-methyl-5-(trifluoromethyl)benzene is a useful research compound. Its molecular formula is C8H5F5 and its molecular weight is 196.1. The purity is usually 95%.

(Z)-N-(2-(5-(3-fluorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-3-(3,4,5-trimethoxyphenyl)acrylamide

In Stock

• CAS RN:
• 1006776-06-2

• Formula:
• C26H26FN5O5

• InChI:
• InChI=1S/C26H26FN5O5/c1-35-21-12-17(13-22(36-2)24(21)37-3)7-8-23(33)28-9-10-32-25-20(14-30-32)26(34)31(16-29-25)15-18-5-4-6-19(27)11-18/h4-8,11-14,16H,9-10,15H2,1-3H3,(H,28,33)/b8-7-

• InChIKey:
• LSKMMFZHVUVJEB-FPLPWBNLSA-N

• (Z)-N-(2-(5-(3-fluorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-3-(3,4,5-trimethoxyphenyl)acrylamide is a useful research compound. Its molecular formula is C26H26FN5O5 and its molecular weight is 507.522. The purity is usually 95%.

4-({[(4-Methoxyphenyl)methyl]amino}methyl)oxan-4-ol

Usually In Stock

• CAS RN:
• 1483176-06-2

• Formula:
• C14H21NO3

• InChI:
• InChI=1S/C14H21NO3/c1-17-13-4-2-12(3-5-13)10-15-11-14(16)6-8-18-9-7-14/h2-5,15-16H,6-11H2,1H3

• InChIKey:
• ORFPTULDTRKQGE-UHFFFAOYSA-N

• 4-({[(4-Methoxyphenyl)methyl]amino}methyl)oxan-4-ol is a useful research compound. Its molecular formula is C14H21NO3 and its molecular weight is 251.326. The purity is usually 95%.

(3-((4-methoxyphenyl)sulfonyl)azetidin-1-yl)(2-phenyl-2H-1,2,3-triazol-4-yl)methanone

In Stock

• CAS RN:
• 1797276-06-2

• Formula:
• C19H18N4O4S

• InChI:
• InChI=1S/C19H18N4O4S/c1-27-15-7-9-16(10-8-15)28(25,26)17-12-22(13-17)19(24)18-11-20-23(21-18)14-5-3-2-4-6-14/h2-11,17H,12-13H2,1H3

• InChIKey:
• ODALXPAYKMDQTL-UHFFFAOYSA-N

• (3-((4-methoxyphenyl)sulfonyl)azetidin-1-yl)(2-phenyl-2H-1,2,3-triazol-4-yl)methanone is a useful research compound. Its molecular formula is C19H18N4O4S and its molecular weight is 398.44. The purity is usually 95%.

tert-Butyl 7-hydroxy-5-azaspiro[2.5]octane-5-carboxylate

In Stock

• CAS RN:
• 2167476-06-2

• Formula:
• C12H21NO3

• InChI:
• InChI=1S/C12H21NO3/c1-11(2,3)16-10(15)13-7-9(14)6-12(8-13)4-5-12/h9,14H,4-8H2,1-3H3

• InChIKey:
• PHJLWPDQWLYYHN-UHFFFAOYSA-N

• Tert-Butyl 7-hydroxy-5-azaspiro[2.5]octane-5-carboxylate is a useful research compound. Its molecular formula is C12H21NO3 and its molecular weight is 227.304. The purity is usually 95%.

Ethyl 3-(2-oxoethyl)cyclobutane-1-carboxylate

In Stock

• CAS RN:
• 2219376-06-2

• Formula:
• C9H14O3

• InChI:
• InChI=1S/C9H14O3/c1-2-12-9(11)8-5-7(6-8)3-4-10/h4,7-8H,2-3,5-6H2,1H3

• InChIKey:
• QCMHLYQREXXYOZ-UHFFFAOYSA-N

• Ethyl 3-(2-oxoethyl)cyclobutane-1-carboxylate is a useful research compound. Its molecular formula is C9H14O3 and its molecular weight is 170.208. The purity is usually 95%.

3-Bromo-2-ethoxy-5-formylbenzoic acid

Usually In Stock

• CAS RN:
• 2248276-06-2

• Formula:
• C10H9BrO4

• InChI:
• InChI=1S/C10H9BrO4/c1-2-15-9-7(10(13)14)3-6(5-12)4-8(9)11/h3-5H,2H2,1H3,(H,13,14)

• InChIKey:
• QTYHXMMXPUDXQY-UHFFFAOYSA-N

• 3-Bromo-2-ethoxy-5-formylbenzoic acid is a useful research compound. Its molecular formula is C10H9BrO4 and its molecular weight is 273.082. The purity is usually 95%.

[4-[(2-Methylpyridin-4-yl)oxymethyl]piperidin-1-yl]-(4-methylthiophen-2-yl)methanone

Usually In Stock

• CAS RN:
• 2379976-06-2

• Formula:
• C18H22N2O2S

• InChI:
• InChI=1S/C18H22N2O2S/c1-13-9-17(23-12-13)18(21)20-7-4-15(5-8-20)11-22-16-3-6-19-14(2)10-16/h3,6,9-10,12,15H,4-5,7-8,11H2,1-2H3

• InChIKey:
• JXUINPDWEKAVOW-UHFFFAOYSA-N

• [4-[(2-Methylpyridin-4-yl)oxymethyl]piperidin-1-yl]-(4-methylthiophen-2-yl)methanone is a useful research compound. Its molecular formula is C18H22N2O2S and its molecular weight is 330.45. The purity is usually 95%.

2-Chloro-1,1,1,3-tetrafluorobut-2-ene

In Stock

• CAS RN:
• 8885276-06-2

• Formula:
• C4H3ClF4

• InChI:
• InChI=1S/C4H3ClF4/c1-2(6)3(5)4(7,8)9/h1H3/b3-2-

• InChIKey:
• RDZGKBDJFRDSAK-IHWYPQMZSA-N

• 2-Chloro-1,1,1,3-tetrafluorobut-2-ene is a useful research compound. Its molecular formula is C4H3ClF4 and its molecular weight is 162.51 g/mol. The purity is usually 95%.